Cas no 232265-35-9 (7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide
• CAS No: 232265-35-9
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5412735
• Update Time: 2025-05-20

7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-(2-morpholin-4-ylethyl)-1-benzofuran-2-carboxamide
• 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H20N2O4/c1-20-13-4-2-3-12-11-14(22-15(12)13)16(19)17-5-6-18-7-9-21-10-8-18/h2-4,11H,5-10H2,1H3,(H,17,19)
• InChI Key： QFUJLWJRQKXRQJ-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCCN1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 232265-35-9)

7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 232265-35-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a benzofuran derivative with a unique structure that includes a morpholine moiety and a methoxy group. The combination of these functional groups imparts specific pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide consists of a benzofuran core, which is a heterocyclic aromatic ring system composed of a benzene ring fused with a furan ring. The presence of the methoxy group at the 7-position and the morpholine-substituted ethylamine moiety at the 2-position of the benzofuran ring contributes to its unique biological activity. These structural features are crucial for its interactions with biological targets and its potential therapeutic effects.

In recent years, extensive research has been conducted to explore the pharmacological properties and potential therapeutic applications of 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California, San Francisco, found that this compound significantly reduced neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inhibit apoptosis, key mechanisms involved in neurodegeneration.

The pharmacokinetic profile of 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide has also been studied to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In terms of clinical trials, early-phase studies have been initiated to evaluate the safety and efficacy of 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The potential applications of 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide extend beyond pain management and neuroprotection. Ongoing research is exploring its use in other therapeutic areas, such as cancer treatment and cardiovascular diseases. For example, preliminary studies have suggested that this compound may have antiproliferative effects on certain cancer cell lines, making it a candidate for further investigation in oncology.

In conclusion, 7-methoxy-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 232265-35-9) is a promising compound with diverse pharmacological properties and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.